N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-4-nitrobenzamide

• IUPAC Name: N-[[4-(1,3-benzothiazol-2-yl)phenyl]carbamothioyl]-4-nitrobenzamide
• InChI: InChI=1S/C21H14N4O3S2/c26-19(13-7-11-16(12-8-13)25(27)28)24-21(29)22-15-9-5-14(6-10-15)20-23-17-3-1-2-4-18(17)30-20/h1-12H,(H2,22,24,26,29)
• InChI Key: LORBBBRBBMFINW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=CC=C(C=C3)NC(=S)NC(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C21H14N4O3S2
• Molecular Weight: 434.5 g/mol

Description

N-({[4-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-4-nitrobenzamide, commonly referred to as BTA-1, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of biomedical research. BTA-1 is a member of the benzothiazole family, which is known for its diverse biological activities. In

Mechanism of Action

The mechanism of action of BTA-1 is not fully understood, but studies have suggested that it works by inhibiting the activity of certain enzymes that are involved in the development of cancer. BTA-1 has also been shown to induce apoptosis in cancer cells by activating certain signaling pathways.
Biochemical and Physiological Effects:
BTA-1 has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-cancer properties, BTA-1 has also been shown to have anti-inflammatory and antioxidant effects. Studies have also suggested that BTA-1 may have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of BTA-1 is its relatively simple synthesis method, which makes it accessible to researchers in a laboratory setting. BTA-1 is also relatively stable and can be stored for long periods of time without degradation. One of the limitations of BTA-1 is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research on BTA-1. One area of interest is the development of more potent and selective analogs of BTA-1 that can be used for the treatment of cancer and other diseases. Another area of interest is the study of the mechanism of action of BTA-1 and the identification of its molecular targets. Additionally, research on the pharmacokinetics and pharmacodynamics of BTA-1 could help to optimize its use in clinical settings.

Synthesis Methods

The synthesis of BTA-1 involves a series of chemical reactions that start with the reaction of 4-nitrobenzoyl chloride with thiourea, followed by the reaction of the resulting product with 2-aminobenzothiazole. The final product is obtained after purification using column chromatography. The synthesis of BTA-1 is relatively simple and can be carried out in a laboratory setting with standard equipment.

Scientific Research Applications

BTA-1 has been extensively studied for its potential applications in the field of biomedical research. One of the most promising applications of BTA-1 is in the treatment of cancer. Studies have shown that BTA-1 inhibits the growth of cancer cells by inducing apoptosis, a process of programmed cell death. BTA-1 has also been shown to inhibit the activity of certain enzymes that are involved in the development of cancer.